2-Chloro-5-(morpholinomethyl)benzonitrile
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Description
2-Chloro-5-(morpholinomethyl)benzonitrile is a substituted benzonitrile derivative featuring a chlorine atom at the 2-position and a morpholinomethyl group (-CH₂-morpholine) at the 5-position of the benzene ring. The morpholinomethyl group introduces polarity and hydrogen-bonding capacity, which may influence solubility, pharmacokinetics, and receptor interactions compared to non-polar substituents like trifluoromethyl groups .
Properties
Molecular Formula |
C12H13ClN2O |
|---|---|
Molecular Weight |
236.70 g/mol |
IUPAC Name |
2-chloro-5-(morpholin-4-ylmethyl)benzonitrile |
InChI |
InChI=1S/C12H13ClN2O/c13-12-2-1-10(7-11(12)8-14)9-15-3-5-16-6-4-15/h1-2,7H,3-6,9H2 |
InChI Key |
DHCUWUCKLUXDHO-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1CC2=CC(=C(C=C2)Cl)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-5-(morpholinomethyl)benzonitrile typically involves the reaction of 2-chlorobenzonitrile with morpholine in the presence of a suitable catalyst. One common method is the use of a palladium-catalyzed coupling reaction, such as the Suzuki-Miyaura coupling, which allows for the formation of the carbon-nitrogen bond under mild conditions .
Industrial Production Methods
Industrial production of 2-Chloro-5-(morpholinomethyl)benzonitrile can be achieved through a continuous flow process, where the reactants are continuously fed into a reactor and the product is continuously removed. This method ensures high efficiency and yield, making it suitable for large-scale production .
Chemical Reactions Analysis
Types of Reactions
2-Chloro-5-(morpholinomethyl)benzonitrile can undergo various types of chemical reactions, including:
Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation Reactions: The morpholinomethyl group can be oxidized to form corresponding oxides or other derivatives.
Reduction Reactions: The nitrile group can be reduced to form amines or other reduced products.
Common Reagents and Conditions
Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C) are typically used.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzonitriles, while oxidation and reduction reactions can produce oxides or amines, respectively .
Scientific Research Applications
Medicinal Chemistry
1.1 Anticancer Activity
Research indicates that 2-Chloro-5-(morpholinomethyl)benzonitrile exhibits promising activity against androgen receptor-dependent cancers, such as prostate cancer. As a selective androgen receptor modulator (SARM), it has been shown to inhibit the growth of cancer cells by selectively targeting androgen receptors, thereby reducing the proliferation of malignant cells while minimizing side effects associated with traditional hormone therapies .
1.2 Mechanism of Action
The compound functions as an antagonist to the androgen receptor, which is crucial in the development and progression of certain cancers. Studies have demonstrated that compounds with similar structures can effectively block androgen receptor signaling pathways, leading to apoptosis in cancerous cells .
Agrochemical Applications
2.1 Herbicidal Properties
2-Chloro-5-(morpholinomethyl)benzonitrile has been investigated for its herbicidal properties, particularly in controlling weed species that threaten crop yields. Its mechanism involves inhibiting specific biochemical pathways in target plants, thereby preventing their growth without adversely affecting non-target species .
2.2 Development of New Formulations
Recent advancements have focused on enhancing the solubility and stability of this compound in various formulations. For instance, encapsulation techniques have been explored to improve its efficacy as a herbicide while reducing environmental impact .
Pharmaceutical Development
3.1 Synthesis and Scale-Up
The synthesis of 2-Chloro-5-(morpholinomethyl)benzonitrile can be achieved through several chemical pathways, which are scalable for industrial production. A notable method includes the use of readily available starting materials and straightforward reaction conditions, facilitating large-scale manufacturing while maintaining high purity levels necessary for pharmaceutical applications .
3.2 Case Study: Veterinary Medicine
In veterinary applications, studies have shown that derivatives of 2-Chloro-5-(morpholinomethyl)benzonitrile can be effective against parasitic infections in livestock. For example, pharmacokinetic studies demonstrated its potential efficacy when administered intramuscularly to cattle infected with Trypanosoma species, showcasing its therapeutic benefits in veterinary medicine .
Mechanism of Action
The mechanism of action of 2-Chloro-5-(morpholinomethyl)benzonitrile involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways. The exact mechanism can vary depending on the specific application and target .
Comparison with Similar Compounds
Key Properties:
- Molecular Formula : C₈H₃ClF₃N
- Molecular Weight : 205.56 g/mol
- Physical State : Solid, insoluble in water .
- Hazards :
- Stability : Reacts violently with strong acids, oxidizers, and bases, generating hazardous byproducts like CO, HF, and phosgene .
- Applications : Intermediate in agrochemical and pharmaceutical synthesis (e.g., pyridyloxy-substituted benzamidoximes for drug development) .
Comparison with 2-Chloro-5-(morpholinomethyl)benzonitrile:
| Property | 2-Chloro-5-(trifluoromethyl)benzonitrile | 2-Chloro-5-(morpholinomethyl)benzonitrile (Predicted) |
|---|---|---|
| Substituent Polarity | Highly lipophilic (CF₃) | Polar (morpholine: H-bond donor/acceptor) |
| Solubility | Insoluble in water | Likely improved aqueous solubility |
| Toxicity Profile | High acute and chronic toxicity | Potentially lower cyanide release risk |
| Synthetic Utility | Used in fluorinated drug intermediates | May serve as a bioisostere in CNS-targeting compounds |
5-Bromo-2-hydroxybenzonitrile (CAS: N/A)
Key Properties:
Comparison:
- Reactivity: The hydroxyl group enables nucleophilic substitution, whereas the morpholinomethyl group in 2-chloro-5-(morpholinomethyl)benzonitrile may facilitate metal coordination or enzyme inhibition.
4-Chloro-5-fluoro-2-hydroxybenzonitrile (CAS: 474825-99-5)
Key Properties:
Comparison:
- Electron-Withdrawing Effects : Fluorine and chlorine synergistically enhance electrophilicity, whereas morpholine’s electron-donating nature may alter reaction pathways in cross-coupling reactions.
Toxicological and Environmental Considerations
- 2-Chloro-5-(trifluoromethyl)benzonitrile : Classified as hazardous (R51/53: Toxic to aquatic organisms, long-term effects) .
Biological Activity
2-Chloro-5-(morpholinomethyl)benzonitrile is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of its significance in medicinal chemistry.
- IUPAC Name : 2-Chloro-5-(morpholinomethyl)benzonitrile
- Molecular Formula : C11H12ClN3O
- Molecular Weight : 235.69 g/mol
Synthesis
The synthesis of 2-Chloro-5-(morpholinomethyl)benzonitrile typically involves the reaction of 2-chlorobenzonitrile with morpholine derivatives under specific conditions. The following general steps outline the synthetic route:
- Preparation of the Chlorobenzonitrile : Start with commercially available 2-chlorobenzonitrile.
- Nucleophilic Substitution : React with morpholine in the presence of a base to facilitate the formation of the morpholinomethyl group.
- Purification : The product is purified using recrystallization or chromatography techniques.
The biological activity of 2-Chloro-5-(morpholinomethyl)benzonitrile is primarily attributed to its interaction with various biological targets, including enzymes and receptors. It may act as an inhibitor or modulator of specific pathways:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which can lead to therapeutic effects against certain diseases.
- Receptor Interaction : It may interact with neurotransmitter receptors, potentially influencing neurological pathways.
Antimicrobial Activity
Recent studies have demonstrated that derivatives similar to 2-Chloro-5-(morpholinomethyl)benzonitrile exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi, suggesting a potential role in treating infections .
Study 1: Antimicrobial Efficacy
In a study evaluating various benzonitrile derivatives, including 2-Chloro-5-(morpholinomethyl)benzonitrile, researchers found that these compounds exhibited strong antibacterial activity against clinical strains of Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined using the broth dilution method, revealing promising results for further development as antimicrobial agents .
Study 2: Anticancer Properties
Another investigation explored the anticancer potential of similar compounds. The study highlighted that certain derivatives could inhibit cell proliferation in cancer cell lines through apoptosis induction. The mechanism involved modulation of cell cycle regulators and apoptotic pathways, indicating that 2-Chloro-5-(morpholinomethyl)benzonitrile may also possess anticancer properties .
Data Table: Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
